Cas no 139062-92-3 (tert-Butyl (1-benzylpiperidin-4-yl)(methyl)carbamate)

• Product Name: tert-Butyl (1-benzylpiperidin-4-yl)(methyl)carbamate
• CAS No: 139062-92-3
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 830174
• PubChem ID: 18476608
• Update Time: 2025-06-08

tert-Butyl (1-benzylpiperidin-4-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-benzylpiperidin-4-yl)(methyl)carbamate
• (1-Benzyl-piperidin-4-yl)-methyl
• 1-BENZYL-4-N-BOC-METHYLAMINO-PIPERIDINE
• tert-butyl 1-benzylpiperidin-4-yl(methyl)carbamate
• tert-butyl N-(1-benzylpiperidin-4-yl)-N-methylcarbamate
• N-tert-Butoxycarbonyl-N-methyl-1-benzyl-4-piperidinamine
• PPZIGCVMYZRQPN-UHFFFAOYSA-N
• MFCD06808665
• Carbamic acid, N-methyl-N-[1-(phenylmethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• buttpark 9116-75
• (1-Benzyl-piperidin-4-yl)-methyl-carbamic acid tert-butyl ester
• 139062-92-3
• DTXSID60594233
• DA-10858
• SCHEMBL803672

• MDL： MFCD06808665
• Inchi： 1S/C18H28N2O2/c1-18(2,3)22-17(21)19(4)16-10-12-20(13-11-16)14-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3
• InChI Key： PPZIGCVMYZRQPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 304.21500
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-138 ºC
• Solubility: Very slightly soluble (0.73 g/l) (25 º C),
• PSA: 32.78000
• LogP: 3.45580

Additional information on tert-Butyl (1-benzylpiperidin-4-yl)(methyl)carbamate

Professional Introduction to Tert-Butyl (1-Benzylpiperidin-4-yl)(Methyl)Carbamate and Its CAS No. 139062-92-3

Ter-t-butyl (1-benzylpiperidin-4-yl)(methyl)carbamate, a compound with the CAS number 139062-92-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a tert-butyl group and a benzylpiperidin-4-yl moiety, contributes to its distinct chemical behavior and reactivity. Such features make it a valuable candidate for further exploration in drug development, particularly in the synthesis of novel therapeutic agents.

The importance of this compound lies in its potential role as an intermediate in the synthesis of more complex molecules. The presence of the methylcarbamate functional group enhances its versatility, allowing for diverse chemical modifications that can tailor its pharmacological properties. Recent studies have highlighted the compound's utility in the development of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The benzylpiperidin-4-yl moiety, in particular, has been shown to interact favorably with biological targets, improving binding affinity and selectivity.

In the realm of academic research, Tert-butyl (1-benzylpiperidin-4-yl)(methyl)carbamate has been studied for its potential applications in modulating neurotransmitter systems. The piperidine ring is known for its ability to enhance bioavailability and metabolic stability, making it an attractive scaffold for central nervous system (CNS) drugs. Current research is focusing on its role as a precursor in the synthesis of compounds that may have therapeutic effects on neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The tert-butyl group, while contributing to the compound's lipophilicity, also aids in reducing metabolic degradation, thereby prolonging its half-life in vivo.

The synthesis of Tert-butyl (1-benzylpiperidin-4-yl)(methyl)carbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the reaction of benzylpiperidine with methyl carbamate esters under controlled conditions. The introduction of the tert-butyl group is achieved through subsequent alkylation reactions, which require precise temperature and catalyst control to ensure high yield and purity. These synthetic steps underscore the compound's complexity and the skill required to produce it on an industrial scale.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of structural features makes it a versatile building block for creating novel molecules with enhanced pharmacological properties. Researchers are exploring its use in developing treatments for infectious diseases, where its ability to interact with bacterial enzymes offers promising avenues for innovation. Additionally, its stability under various conditions makes it suitable for formulation into oral medications, which could improve patient compliance and therapeutic outcomes.

The chemical properties of Tert-butyl (1-benzylpiperidin-4-yl)(methyl)carbamate also make it an interesting subject for computational chemistry studies. Advanced modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level. These simulations provide valuable insights into its mechanism of action and help guide the design of next-generation derivatives with improved efficacy and reduced side effects. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion, Tert-butyl (1-benzylpiperidin-4-yl)(methyl)carbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug development position it as a key player in ongoing research efforts aimed at addressing some of today's most pressing medical challenges. As our understanding of its properties continues to evolve, so too will its role in advancing therapeutic treatments across multiple disease areas.